3,4-Ditert-butylcyclobut-3-ene-1,2-dione
Description
3,4-Di-tert-butylcyclobut-3-ene-1,2-dione (synonyms: Ditertbutyl squarate, 3,4-bis(1,1-dimethylethoxy)-3-cyclobutene-1,2-dione) is a cyclobutene dione derivative with two tert-butoxy substituents at the 3- and 4-positions. The compound’s structure features a strained cyclobutene ring fused with two ketone groups, conferring unique reactivity and stability. It is primarily utilized in synthetic chemistry as a building block for complex organic molecules due to its electron-deficient cyclobutene core, which participates in cycloaddition and nucleophilic substitution reactions .
The tert-butyl groups enhance steric bulk and lipophilicity, influencing solubility and molecular packing in solid-state applications.
Properties
Molecular Formula |
C12H18O2 |
|---|---|
Molecular Weight |
194.27 g/mol |
IUPAC Name |
3,4-ditert-butylcyclobut-3-ene-1,2-dione |
InChI |
InChI=1S/C12H18O2/c1-11(2,3)7-8(12(4,5)6)10(14)9(7)13/h1-6H3 |
InChI Key |
NJXACQUMLRHVDZ-UHFFFAOYSA-N |
SMILES |
CC(C)(C)C1=C(C(=O)C1=O)C(C)(C)C |
Canonical SMILES |
CC(C)(C)C1=C(C(=O)C1=O)C(C)(C)C |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Cyclobutene Dione Derivatives
Structural and Physical Properties
The table below compares key physical and structural properties of 3,4-di-tert-butylcyclobut-3-ene-1,2-dione with analogs:
*logP values are experimental (e.g., dimethyl derivative ) or estimated based on substituent contributions.
Key Findings :
- Lipophilicity: The tert-butyl derivative exhibits higher logP compared to methyl or amino analogs due to its bulky, non-polar substituents. This property favors organic-phase reactions but may limit aqueous solubility .
- Molecular Packing : X-ray data for related compounds (e.g., codeine derivatives) suggest T-shaped molecular geometries, which could extend to tert-butyl analogs, influencing crystallinity and stability .
- Steric Effects : Bulkier substituents (e.g., cyclopentyloxy) reduce reactivity in nucleophilic substitutions but enhance thermal stability .
3,4-Di-tert-butylcyclobutene-dione
- Reactivity: The electron-deficient cyclobutene core participates in Diels-Alder reactions and serves as a dienophile. Tert-butyl groups hinder sterically demanding reactions but stabilize intermediates .
- Applications: Used in synthesizing squaric acid derivatives and as a ligand precursor. No direct pharmaceutical data are reported, but its structural analogs (e.g., diamino derivatives) show bioactivity .
3,4-Diamino-3-cyclobutene-1,2-dione Derivatives
- Reactivity: Amino groups enhance hydrogen-bonding capacity and solubility, enabling interactions with biological targets.
- Applications: Patented for treating chemokine-mediated diseases (e.g., inflammation, cancer).
Alkoxy-Substituted Analogs
- 3,4-Diisopropoxy- and Dibutoxy-derivatives : Intermediate lipophilicity makes them versatile in organic synthesis. Diisopropoxy derivatives are precursors to squaric acid-based polymers .
- 3,4-Dimethoxy-derivative : Lower steric bulk allows faster reaction kinetics but reduced stability compared to tert-butyl analogs .
Pharmaceutical Potential
- Amino-substituted derivatives dominate pharmaceutical research due to their target specificity and moderate logP values, balancing membrane permeability and solubility .
- Tert-butyl derivatives may serve as prodrugs or stability-enhanced intermediates, though direct evidence is lacking. Their high logP could limit bioavailability, necessitating structural optimization .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
